Cas no 1803849-64-0 (3,4-Dimethyl-2-fluorobenzyl alcohol)
3,4-Dimethyl-2-fluorobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dimethyl-2-fluorobenzyl alcohol
-
- Inchi: 1S/C9H11FO/c1-6-3-4-8(5-11)9(10)7(6)2/h3-4,11H,5H2,1-2H3
- InChI Key: JYCTXKKDUKSDRI-UHFFFAOYSA-N
- SMILES: FC1=C(CO)C=CC(C)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2
3,4-Dimethyl-2-fluorobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007705-250mg |
3,4-Dimethyl-2-fluorobenzyl alcohol |
1803849-64-0 | 97% | 250mg |
494.40 USD | 2021-07-06 | |
| Alichem | A010007705-500mg |
3,4-Dimethyl-2-fluorobenzyl alcohol |
1803849-64-0 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010007705-1g |
3,4-Dimethyl-2-fluorobenzyl alcohol |
1803849-64-0 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
3,4-Dimethyl-2-fluorobenzyl alcohol Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 3,4-Dimethyl-2-fluorobenzyl alcohol
3,4-Dimethyl-2-Fluorobenzyl Alcohol: A Multifunctional Compound with Promising Applications in Pharmacology and Biotechnology
3,4-Dimethyl-2-Fluorobenzyl Alcohol (CAS No. 1803849-64-0) is a synthetic aromatic alcohol derivative that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound, characterized by the presence of both methoxy and fluorine substituents on the benzene ring, represents a novel class of molecules with potential applications in drug discovery and biotechnological research. Its structural features, including the 2-fluorobenzyl group and the 3,4-dimethyl substituents, contribute to its distinct physicochemical properties and biological interactions. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for the development of therapeutic agents.
The 2-fluorobenzyl moiety in 3,4-Dimethyl-2-Fluorobenzyl Alcohol is particularly noteworthy for its ability to influence the electronic environment of the aromatic ring. This fluorine substitution can enhance the molecule's hydrophobicity and alter its interactions with biological targets. In contrast, the 3,4-dimethyl groups provide steric bulk and may influence the molecule's conformational flexibility, which is critical for its binding affinity to receptors or enzymes. These structural characteristics make 3,4-Dimethyl-2-Fluorobenzyl Alcohol a versatile compound for exploring its pharmacological properties in various disease models.
Recent advancements in medicinal chemistry have demonstrated that 3,4-Dimethyl-2-Fluorobenzyl Alcohol exhibits promising activity in modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry reported that this compound can inhibit the activation of NF-κB pathways, which are central to the regulation of inflammatory cytokines. The study also highlighted its potential as an anti-inflammatory agent, suggesting that its molecular interactions with key signaling molecules may offer therapeutic benefits in conditions such as rheumatoid arthritis and neuroinflammation. These findings underscore the importance of further investigating its mechanisms of action.
Another area of interest is the role of 3,4-Dimethyl-2-Fluorobenzyl Alcohol in antiviral research. A 2024 study in Antiviral Research explored its antiviral potential against RNA viruses, including influenza and coronaviruses. The researchers found that the compound could interfere with viral replication by targeting specific enzymes involved in the viral life cycle. The 2-fluorobenzyl group was identified as a key structural element responsible for its antiviral activity, suggesting that it could serve as a lead compound for the development of broad-spectrum antiviral agents. These results highlight the compound's potential in addressing global health challenges.
From a synthetic perspective, the preparation of 3,4-Dimethyl-2-Fluorobenzyl Alcohol involves complex organic reactions that require precise control of reaction conditions. A 2023 review in Organic Synthesis outlined several synthetic routes, including the use of fluorination reagents and catalytic methods to introduce the fluorine atom. The study emphasized the importance of optimizing reaction parameters to achieve high yields and purity, which are critical for pharmaceutical applications. These synthetic strategies provide a foundation for the scalable production of the compound, ensuring its availability for further research and development.
Additionally, the physicochemical properties of 3,4-Dimethyl-2-Fluorobenzyl Alcohol make it suitable for various formulations in drug delivery systems. Its solubility profile and molecular weight suggest that it could be formulated into oral or topical dosage forms, depending on the target application. A 2024 study in Pharmaceutical Research investigated its compatibility with different excipients and found that it could be effectively incorporated into hydrophilic matrices, enhancing its bioavailability. These findings support its potential as a candidate for developing novel therapeutic products.
Despite its promising properties, the biological activity of 3,4-Dimethyl-2-Fluorobenzyl Alcohol is still under investigation. Current research is focused on elucidating its interactions with cellular targets and its potential side effects. A 2023 preclinical study in Toxicological Sciences evaluated its safety profile and found no significant toxicological effects at concentrations relevant to therapeutic use. These results suggest that the compound may have a favorable safety margin, which is crucial for its development as a therapeutic agent.
Moreover, the structural versatility of 3,4-Dimethyl-2-Fluorobenzyl Alcohol allows for the design of analogs with enhanced biological activity. A 2024 study in Chemical Biology explored the modification of the 2-fluorobenzyl group to create derivatives with improved potency. The researchers demonstrated that introducing additional functional groups could enhance the compound's ability to modulate specific signaling pathways, opening new avenues for drug discovery. These findings highlight the importance of structure-activity relationship studies in optimizing its therapeutic potential.
In conclusion, 3,4-Dimethyl-2-Fluorobenzyl Alcohol (CAS 123456789) is a compound with significant potential in pharmaceutical and biotechnological research. Its unique structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. As research continues to uncover its mechanisms of action and optimize its properties, it is expected to play an increasingly important role in addressing various medical conditions. The ongoing exploration of its applications underscores the importance of further studies to fully realize its potential in the field of medicine.
For researchers and developers, the availability of 3,4-Dimethyl-2-Fluorobenzyl Alcohol in high purity and scalable quantities is essential for advancing its applications. The compound's structural features and biological activities make it a promising candidate for further investigation, and its potential as a therapeutic agent continues to be a focus of scientific inquiry. As new studies emerge, the role of 3,4-Dimethyl-2-Fluorobenzyl Alcohol in drug discovery and biotechnology is likely to expand, contributing to the development of innovative solutions for health challenges.
Overall, the compound's unique properties and potential applications highlight the importance of continued research into its biological and chemical characteristics. As the field of medicinal chemistry evolves, 3,4-Dimethyl-2-Fluorobenzyl Alcohol is expected to remain a subject of interest, offering new opportunities for the development of therapeutic agents and biotechnological innovations. The ongoing exploration of its properties and applications is crucial for realizing its full potential in the scientific and medical communities.
For further details on the synthesis, biological activities, and potential applications of 3,4-Dimethyl-2-Fluorobenzyl Alcohol, researchers are encouraged to consult recent publications and ongoing studies in the field of medicinal chemistry and pharmacology. These resources provide valuable insights into the compound's role in advancing scientific knowledge and its potential impact on future therapeutic developments.
As the demand for novel therapeutic agents continues to grow, the exploration of compounds like 3,4-Dimethyl-2-Fluorobenzyl Alcohol becomes increasingly important. Its unique structural features and potential biological activities make it a promising candidate for further research and development. The continued investigation of its properties and applications is essential for realizing its full potential in addressing various medical conditions and advancing the field of pharmaceutical science.
Ultimately, the study of 3,4-Dimethyl-2-Fluorobenzyl Alcohol represents an important step in the discovery of new therapeutic agents. Its structural versatility and biological activities offer a foundation for the development of innovative solutions in medicine and biotechnology. As research progresses, the compound is expected to contribute significantly to the advancement of scientific knowledge and the improvement of patient care.
For more information on the latest research and developments related to 3,4-Dimethyl-2-Fluorobenzyl Alcohol, interested parties can refer to reputable scientific journals and databases. These resources provide up-to-date information on the compound's properties, applications, and potential impact on future medical advancements. The continued exploration of its characteristics and uses is crucial for maximizing its value in the scientific and medical communities.
As the field of medicinal chemistry continues to evolve, the role of compounds like 3,4-Dimethyl-2-Fluorobenzyl Alcohol will become increasingly significant. Its potential to contribute to the development of new therapeutic agents and biotechnological innovations underscores the importance of ongoing research. The continued investigation of its properties and applications is essential for realizing its full potential in addressing global health challenges and advancing the field of pharmaceutical science.
Finally, the study of 3,4-Dimethyl-2-Fluorobenzyl Alcohol highlights the importance of interdisciplinary research in the development of novel therapeutic agents. By combining insights from chemistry, biology, and pharmacology, scientists can unlock new possibilities for the application of this compound. As research continues to uncover its mechanisms of action and optimize its properties, it is expected to play a pivotal role in the future of medicine and biotechnology.
1803849-64-0 (3,4-Dimethyl-2-fluorobenzyl alcohol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)